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Compound of Interest

Compound Name: Silatrane glycol

Cat. No.: B1587509 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide details the one-pot synthesis of silatrane glycol, a versatile

organosilicon compound, directly from readily available silica and triethanolamine. This method,

often referred to as the "Oxide One-Pot Synthesis" (OOPS), offers a cost-effective and efficient

alternative to traditional routes that rely on more expensive silicon precursors. This document

provides a comprehensive overview of the synthesis, including detailed experimental protocols,

quantitative data, reaction mechanisms, and characterization details to support researchers in

the fields of materials science and drug development.

Introduction
Silatrane glycol, formally known as 2,8,9-trioxa-5-aza-1-silabicyclo[3.3.3]undecane-1-glycol, is

a unique pentacoordinate organosilicon compound. Its structure features a silicon atom at the

center of a cage-like structure formed by a triethanolamine ligand and a glycol moiety. This

distinctive arrangement, characterized by a transannular dative bond between the nitrogen and

silicon atoms (N→Si), imparts notable stability and unusual water solubility for a silicon

alkoxide. These properties make silatrane glycol a valuable precursor for the synthesis of

various functionalized silatranes used in drug delivery, surface modification, and as precursors

for advanced materials.

The Oxide One-Pot Synthesis (OOPS) presents a streamlined approach to producing silatrane
glycol. By directly reacting silica (SiO₂) with triethanolamine (TEA) in ethylene glycol (EG), this

method circumvents the need for energy-intensive processes to produce elemental silicon or
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the use of expensive trialkoxysilanes. The reaction is typically high-yielding and results in a

product that can be readily purified.

Reaction and Mechanism
The one-pot synthesis of silatrane glycol involves the depolymerization of silica in the

presence of triethanolamine and ethylene glycol. The overall reaction can be summarized as

follows:

SiO₂ + N(CH₂CH₂OH)₃ + HOCH₂CH₂OH → Si(OCH₂CH₂OH)(OCH₂CH₂)₃N + H₂O

The reaction proceeds by heating a mixture of silica, triethanolamine, and ethylene glycol.

Ethylene glycol serves as both a high-boiling solvent and a reactant. The reaction is typically

conducted at the boiling point of ethylene glycol (approximately 197 °C) under an inert

atmosphere, such as nitrogen. Water is generated as a byproduct and is continuously removed

via distillation to drive the reaction to completion. The dissolution of the solid silica indicates the

formation of the soluble silatrane glycol product.
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Assemble Reaction Apparatus
(3-neck flask, stirrer, distillation, N₂ inlet)
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and Ethylene Glycol

Purge with Nitrogen
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End Product:
Purified Silatrane Glycol

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 4 Tech Support

https://www.benchchem.com/product/b1587509?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1587509?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


To cite this document: BenchChem. [One-Pot Synthesis of Silatrane Glycol from Silica and
Triethanolamine: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1587509#one-pot-synthesis-of-silatrane-glycol-from-
silica-and-triethanolamine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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